Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)

(R)-2-(Methylamino)pentanedioic acid is a chiral amino acid derivative characterized by its stereospecific (R)-configuration and functional methylamino and dicarboxylic acid groups. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and peptidomimetics. Its structural features enable selective modifications, making it useful for studying enzyme-substrate interactions or designing receptor-targeted compounds. The dicarboxylate moiety enhances solubility in aqueous systems, while the methylamino group provides a reactive site for further derivatization. High enantiomeric purity ensures consistency in stereoselective applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive functional groups.
(R)-2-(Methylamino)pentanedioic acid structure
77481-28-8 structure
Product Name:(R)-2-(Methylamino)pentanedioic acid
CAS No:77481-28-8
MF:C6H11NO4
MW:161.155842065811
MDL:MFCD12026386
CID:59897
PubChem ID:13956147
Update Time:2025-06-07

(R)-2-(Methylamino)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(Methylamino)pentanedioic acid
    • N-Methyl-D-glutamic acid
    • D-Glutamic acid, N-methyl-
    • N-Me-D-Glu-OH
    • N-Me-D-Glu-OH.HCl
    • AG-H-10129
    • AK135561
    • CTK5E4533
    • FC0794
    • AKOS016846180
    • SCHEMBL162037
    • EN300-25980895
    • AMY13623
    • (R)-2-(METHYLAMINO)PENTANEDIOICACID
    • A839112
    • 77481-28-8
    • (2R)-2-(methylamino)pentanedioic acid
    • DTXSID90553277
    • D-Glutamic acid,N-methyl-
    • DTXCID70504060
    • MFCD12026386
    • MDL: MFCD12026386
    • Inchi: 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
    • InChI Key: XLBVNMSMFQMKEY-SCSAIBSYSA-N
    • SMILES: OC([C@@H](CCC(=O)O)NC)=O

Computed Properties

  • Exact Mass: 161.06883
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.278
  • Boiling Point: 330.2 °C at 760 mmHg
  • Flash Point: 153.5 °C
  • PSA: 86.63
  • LogP: -0.08530

(R)-2-(Methylamino)pentanedioic acid Pricemore >>

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